Cas no 1105208-86-3 (2-chloro-5-nitro-N-(2-phenoxyethyl)benzamide)

• Product Name: 2-chloro-5-nitro-N-(2-phenoxyethyl)benzamide
• CAS No: 1105208-86-3
• MF: C₁₅H₁₃ClN₂O₄
• MW: 320.727722883224
• CID: 6404077
• PubChem ID: 26903352
• Update Time: 2025-05-19

2-chloro-5-nitro-N-(2-phenoxyethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-nitro-N-(2-phenoxyethyl)benzamide
• Benzamide, 2-chloro-5-nitro-N-(2-phenoxyethyl)-
• VU0646012-1
• AKOS008447019
• 1105208-86-3
• F5526-0088

• Inchi： 1S/C15H13ClN2O4/c16-14-7-6-11(18(20)21)10-13(14)15(19)17-8-9-22-12-4-2-1-3-5-12/h1-7,10H,8-9H2,(H,17,19)
• InChI Key： XKIHQOCTZNVLOD-UHFFFAOYSA-N
• SMILES： C(NCCOC1=CC=CC=C1)(=O)C1=CC([N+]([O-])=O)=CC=C1Cl

Computed Properties

• Exact Mass: 320.0563846g/mol
• Monoisotopic Mass: 320.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-5-nitro-N-(2-phenoxyethyl)benzamide

2-Chloro-5-nitro-N-(2-phenoxyethyl)benzamide (CAS 1105208-86-3): Properties, Applications, and Market Insights

2-Chloro-5-nitro-N-(2-phenoxyethyl)benzamide (CAS 1105208-86-3) is a specialized organic compound with a unique molecular structure that combines a benzamide core with chloro, nitro, and phenoxyethyl functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile chemical properties. The presence of both electron-withdrawing (nitro and chloro) and electron-donating (phenoxyethyl) groups makes it an interesting candidate for further study in drug discovery and material science.

The molecular formula of 2-chloro-5-nitro-N-(2-phenoxyethyl)benzamide is C15H13ClN2O4, with a molecular weight of 320.73 g/mol. Its structural features include a benzamide backbone substituted at the 2-position with a chlorine atom and at the 5-position with a nitro group, while the nitrogen of the amide is further substituted with a 2-phenoxyethyl moiety. This arrangement creates a balanced polarity that contributes to its solubility profile - moderately soluble in organic solvents like DMSO and ethanol, while having limited solubility in water.

Recent studies have explored the potential of N-(2-phenoxyethyl)benzamide derivatives in various applications. The compound's structural motif appears in several research areas, particularly in the development of novel enzyme inhibitors and receptor modulators. Its chloro-nitro substitution pattern has shown interesting interactions with biological targets, making it a valuable intermediate in medicinal chemistry programs. Researchers are particularly interested in how the electronic effects of these substituents influence the compound's binding characteristics.

In material science, derivatives of 2-chloro-5-nitrobenzamide have demonstrated potential as building blocks for advanced organic materials. The combination of aromatic systems with polar functional groups allows for interesting intermolecular interactions that can be exploited in the design of new polymers or small molecule assemblies. The phenoxyethyl side chain in particular offers opportunities for further functionalization, making this compound a versatile starting material for more complex structures.

The synthesis of 2-chloro-5-nitro-N-(2-phenoxyethyl)benzamide typically involves multi-step organic transformations. A common route begins with the nitration of 2-chlorobenzoic acid, followed by conversion to the acid chloride and subsequent amide formation with 2-phenoxyethylamine. The process requires careful control of reaction conditions to ensure good yield and purity of the final product. Recent advances in green chemistry have explored more sustainable approaches to similar compounds, which may influence future production methods for this material.

From a commercial perspective, CAS 1105208-86-3 is primarily available as a research chemical from specialty suppliers. Market demand has been steady among academic and industrial research groups investigating its potential applications. The compound is typically supplied in gram to kilogram quantities with purity levels ranging from 95% to 98%. Pricing trends reflect its status as a specialty intermediate, with costs influenced by raw material availability and synthetic complexity.

Quality control for 2-chloro-5-nitro-N-(2-phenoxyethyl)benzamide involves standard analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm both the identity and purity of the material, which is particularly important for research applications where consistent performance is required. Storage recommendations typically suggest keeping the compound in a cool, dry environment protected from light to maintain stability over extended periods.

Safety considerations for handling 2-chloro-5-nitrobenzamide derivatives follow standard laboratory practices for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection is recommended when working with this material. Proper ventilation should be maintained, especially when handling powdered forms of the compound. Material safety data sheets provide detailed handling instructions specific to each supplier's product.

The future outlook for 2-chloro-5-nitro-N-(2-phenoxyethyl)benzamide appears promising as research continues into its potential applications. Its unique combination of structural features makes it a compelling subject for further investigation in multiple fields. As synthetic methodologies advance and our understanding of structure-activity relationships improves, this compound may find expanded utility in specialized applications. The growing interest in targeted molecular design across scientific disciplines suggests sustained demand for such well-characterized intermediates.

For researchers considering CAS 1105208-86-3 for their work, it's important to consult recent literature for the latest developments. The compound's properties make it suitable for various experimental approaches, but optimal results depend on proper experimental design and handling. As with any specialized chemical, collaboration with experienced suppliers can provide valuable insights into its practical use and potential alternatives that might better suit specific research objectives.